Cas no 6296-55-5 (2-oxo-3-phenyl-2H-chromen-7-yl acetate)

• Product Name: 2-oxo-3-phenyl-2H-chromen-7-yl acetate
• CAS No: 6296-55-5
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• MDL: MFCD00418505
• CID: 958396
• PubChem ID: 226508
• Update Time: 2025-06-08

2-oxo-3-phenyl-2H-chromen-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-phenyl-2H-chromen-7-yl acetate
• (2-oxo-3-phenylchromen-7-yl) acetate
• 7-acetoxy-3-phenyl-2H-chromen-2-one
• 7-acetoxy-3-phenylchromen-2-one
• 7-acetoxy-3-phenyl-coumarin
• 7-Acetoxy-3-phenyl-cumarin
• acetic acid 2-oxo-3-phenyl-2H-chromen-7-yl ester
• Oprea1_632217
• MLS001167027
• EN300-22486441
• CHEMBL1559283
• DTXSID90280470
• MLS000737819
• AB00690625-07
• G38423
• SCHEMBL14880118
• 6296-55-5
• NCGC00317824-01
• 7-acetoxy-3-phenylcoumarin
• NSC17055
• (2-oxo-3-phenyl-chromen-7-yl) acetate
• STL033484
• HMS2860N15
• NSC-17055
• F1862-0248
• SMR000528174
• AE-641/01943026
• AKOS001577900

• MDL： MFCD00418505
• Inchi： 1S/C17H12O4/c1-11(18)20-14-8-7-13-9-15(12-5-3-2-4-6-12)17(19)21-16(13)10-14/h2-10H,1H3
• InChI Key： QWVIHBPMUGBFLE-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=CC2C=CC(=CC1=2)OC(C)=O)=O

Computed Properties

• Exact Mass: 280.07400
• Monoisotopic Mass: 280.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 466.8°C at 760 mmHg
• Flash Point: 242.2°C
• Refractive Index: 1.613
• PSA: 56.51000
• LogP: 3.38530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 2-oxo-3-phenyl-2H-chromen-7-yl acetate

Comprehensive Analysis of 2-oxo-3-phenyl-2H-chromen-7-yl acetate (CAS No. 6296-55-5): Properties, Applications, and Industry Trends

2-oxo-3-phenyl-2H-chromen-7-yl acetate (CAS No. 6296-55-5) is a specialized organic compound belonging to the coumarin derivative family. Its molecular structure combines a phenyl group and an acetate ester functional group, making it a subject of interest in pharmaceutical research and fine chemical synthesis. The compound's chromen-7-yl backbone contributes to its unique photophysical properties, which are increasingly explored in material science applications.

Recent studies highlight the growing demand for coumarin-based compounds in UV absorbers and fluorescent probes. As sustainability becomes a global priority, researchers are investigating 2-oxo-3-phenyl-2H-chromen-7-yl acetate as a potential green chemistry alternative in various industrial processes. The compound's acetate moiety enhances its solubility profile, addressing common formulation challenges in cosmetic and biomedical applications.

In analytical chemistry, CAS 6296-55-5 serves as a valuable reference standard for chromatographic methods. Its distinct UV-Vis absorption spectrum enables precise quantification in complex matrices. The pharmaceutical industry particularly values this compound's structure-activity relationship studies, as it shares structural similarities with bioactive molecules showing therapeutic potential.

The synthesis of 2-oxo-3-phenyl-2H-chromen-7-yl acetate typically involves Peckmann condensation or Knoevenagel reactions, with recent advancements focusing on catalyst optimization and solvent reduction. These process improvements align with the industry's shift toward atom economy and waste minimization, responding to environmental concerns frequently searched by professionals in chemical databases.

Quality control protocols for 6296-55-5 emphasize purity verification through HPLC analysis and spectroscopic characterization. Storage recommendations highlight protection from light and moisture to maintain stability, a common query among laboratory technicians handling light-sensitive compounds. The compound's crystalline form at room temperature facilitates handling in industrial settings.

Emerging applications explore the compound's potential in organic electronics and photovoltaic materials, capitalizing on its electron-delocalization properties. This aligns with current research trends in renewable energy technologies, a hot topic in scientific literature and patent filings. The phenyl-chromenone system demonstrates interesting charge transport characteristics under investigation for next-generation devices.

Safety assessments of 2-oxo-3-phenyl-2H-chromen-7-yl acetate confirm its compatibility with standard laboratory practices when proper handling procedures are followed. Material safety data sheets provide detailed guidance on personal protective equipment and first-aid measures, addressing common workplace safety queries in chemical handling forums.

Market analysis indicates steady growth in the coumarin derivatives sector, with CAS 6296-55-5 maintaining niche importance for specialized applications. Suppliers increasingly offer custom synthesis services and analytical grade samples to meet diverse research needs, reflecting the compound's versatility across multiple disciplines.